Cas no 1806976-33-9 (4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride)

4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride is a highly reactive acyl chloride derivative used as a key intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its difluoromethyl and fluoro substituents enhance electrophilicity, facilitating nucleophilic substitution reactions, while the methoxy group contributes to stability and solubility. The compound is valuable for constructing complex heterocyclic frameworks due to its selective reactivity at the carbonyl position. It is typically handled under anhydrous conditions to prevent hydrolysis. Suitable for controlled functionalization, this intermediate enables efficient derivatization in the development of bioactive molecules, offering precise structural modifications for targeted applications.

4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride structure

1806976-33-9 structure

Product Name:4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride

CAS No:1806976-33-9

MF:C₈H₅ClF₃NO₂

MW:239.579011678696

CID:4883782

Update Time:2025-08-05

4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride
- Inchi： 1S/C8H5ClF3NO2/c1-15-5-4(7(10)11)3(6(9)14)2-13-8(5)12/h2,7H,1H3
- InChI Key： JHWDUGAGQNGZIG-UHFFFAOYSA-N
- SMILES： ClC(C1=CN=C(C(=C1C(F)F)OC)F)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 242
XLogP3: 2.4
Topological Polar Surface Area: 39.2

4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029034048-250mg	4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride	1806976-33-9	95%	250mg	$1,009.40	2022-03-31
Alichem	A029034048-500mg	4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride	1806976-33-9	95%	500mg	$1,786.10	2022-03-31
Alichem	A029034048-1g	4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride	1806976-33-9	95%	1g	$2,923.95	2022-03-31

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Additional information on 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride

4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride: A Comprehensive Overview

The compound with CAS No. 1806976-33-9, commonly referred to as 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride, is a highly specialized organic chemical that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with multiple halogen atoms and a methoxy group, as well as a carbonyl chloride functional group. These features make it a versatile building block for various chemical transformations and applications.

Recent studies have highlighted the potential of 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride in the development of advanced materials, particularly in the realm of organic electronics. Researchers have demonstrated that the compound's electronic properties can be fine-tuned through strategic modifications of its substituents, enabling its use in high-performance organic semiconductors. For instance, a 2023 study published in *Advanced Materials* explored the integration of this compound into polymer blends, showcasing its ability to enhance charge transport properties in thin-film transistors.

In addition to its electronic applications, 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride has also been investigated for its potential in drug discovery. The compound's reactivity and selectivity make it an ideal candidate for constructing bioactive molecules with complex architectures. A 2022 paper in *Journal of Medicinal Chemistry* reported the successful synthesis of a series of derivatives using this compound as a starting material, with some exhibiting promising anti-inflammatory and anticancer activities.

The synthesis of 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the Friedel-Crafts acylation of a suitably substituted pyridine derivative, followed by subsequent halogenation and oxidation steps to introduce the desired substituents. Recent advancements in catalytic methods have further streamlined these processes, reducing production costs and improving scalability.

From an environmental perspective, understanding the ecological impact of 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride is crucial for its sustainable use. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, though its persistence in aquatic environments remains a topic of ongoing research. Regulatory agencies are increasingly emphasizing the need for greener synthetic routes and waste management strategies to minimize environmental footprint.

In conclusion, 4-(Difluoromethyl)-2-fluoro-3-methoxypyridine-5-carbonyl chloride (CAS No. 1806976-33-9) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across diverse industries. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in shaping the future of materials science and pharmaceutical development.